Cas no 133466-99-6 (Carbamic acid, (1,1-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester)

Carbamic acid, (1,1-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester structure
133466-99-6 structure
Product Name:Carbamic acid, (1,1-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester
CAS No:133466-99-6
MF:C11H21NO3
MW:215.289343595505
CID:3709712
PubChem ID:15933114
Update Time:2025-04-22

Carbamic acid, (1,1-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1,1-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, N-(1,1-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester
    • tert-butyl (2-methyl-4-oxopentan-2-yl)carbamate
    • N-(1,1-dimethyl-3-oxobutyl)carbamic acid 1,1-dimethylethyl ester
    • AKOS015967659
    • (1,1-dimethyl-3-oxobutyl)carbamic acid tert-butylester
    • DB-198738
    • ASXHXGGZZYEQQV-UHFFFAOYSA-N
    • 133466-99-6
    • (1,1-dimethyl-3-oxobutyl)carbamic acid tert-butyl ester
    • SCHEMBL1233866
    • tert-butyl 2-methyl-4-oxopentan-2-ylcarbamate
    • Inchi: 1S/C11H21NO3/c1-8(13)7-11(5,6)12-9(14)15-10(2,3)4/h7H2,1-6H3,(H,12,14)
    • InChI Key: ASXHXGGZZYEQQV-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(C)(C)CC(=O)C

Computed Properties

  • Exact Mass: 215.15214353Da
  • Monoisotopic Mass: 215.15214353Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.4Ų
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